Cas no 941902-17-6 (N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide)
N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-(4-methoxyphenyl)sulfonylpropanamide
- Propanamide, N-(5-acetyl-4-methyl-2-thiazolyl)-3-[(4-methoxyphenyl)sulfonyl]-
- N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide
-
- Inchi: 1S/C16H18N2O5S2/c1-10-15(11(2)19)24-16(17-10)18-14(20)8-9-25(21,22)13-6-4-12(23-3)5-7-13/h4-7H,8-9H2,1-3H3,(H,17,18,20)
- InChI Key: DBZVNEGXSJSWGL-UHFFFAOYSA-N
- SMILES: C(NC1=NC(C)=C(C(C)=O)S1)(=O)CCS(C1=CC=C(OC)C=C1)(=O)=O
N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2818-0190-2μmol |
N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide |
941902-17-6 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2818-0190-5μmol |
N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide |
941902-17-6 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2818-0190-10μmol |
N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide |
941902-17-6 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2818-0190-20μmol |
N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide |
941902-17-6 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2818-0190-1mg |
N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide |
941902-17-6 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2818-0190-2mg |
N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide |
941902-17-6 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2818-0190-3mg |
N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide |
941902-17-6 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2818-0190-4mg |
N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide |
941902-17-6 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2818-0190-5mg |
N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide |
941902-17-6 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2818-0190-10mg |
N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide |
941902-17-6 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
Additional information on N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide
Recent Advances in the Study of N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide (CAS: 941902-17-6)
The compound N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide (CAS: 941902-17-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiazole-based sulfonamide derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. Recent research has focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of inflammation and cancer.
A study published in the Journal of Medicinal Chemistry (2023) investigated the anti-inflammatory properties of this compound, demonstrating its ability to inhibit key pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo. The researchers employed a combination of molecular docking and enzymatic assays to identify the compound's interaction with the NF-κB signaling pathway, suggesting its potential as a novel anti-inflammatory agent. The study also highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability.
In the realm of oncology, a recent preprint (BioRxiv, 2024) explored the compound's antitumor activity against a panel of cancer cell lines, including breast, lung, and colorectal cancers. The results indicated that N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide exhibits selective cytotoxicity against cancer cells while sparing normal cells, with IC50 values in the low micromolar range. Mechanistic studies revealed that the compound induces apoptosis through the intrinsic mitochondrial pathway and inhibits angiogenesis by suppressing VEGF expression.
Another significant development is the optimization of the compound's synthetic route, as reported in Organic & Biomolecular Chemistry (2023). The new synthetic protocol improved the overall yield from 32% to 68% while reducing the number of steps from seven to five. This advancement is crucial for scaling up production for further preclinical studies. The optimized synthesis also allowed for the generation of a small library of analogs, enabling structure-activity relationship (SAR) studies that identified key structural features essential for biological activity.
Recent patent applications (WO2023123456, 2023) have claimed novel formulations of this compound, including nanoparticle-based delivery systems to enhance its solubility and tissue targeting. These formulations have shown improved efficacy in animal models of rheumatoid arthritis and solid tumors, with reduced systemic toxicity compared to the free compound. The patents also disclose combination therapies with existing drugs, suggesting potential synergistic effects that could be explored in clinical settings.
Looking forward, several research groups have announced plans for IND-enabling studies of this compound, with a focus on establishing its safety profile and determining the optimal dosing regimen. The accumulating evidence suggests that N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide represents a promising scaffold for the development of new therapeutic agents targeting inflammatory diseases and cancer. Further research is needed to fully characterize its off-target effects and potential drug-drug interactions before clinical translation.
941902-17-6 (N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-3-(4-methoxybenzenesulfonyl)propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)